Hydrosulfide

• CAS No.: 15035-72-0
• Molecular Formula: HS-
• Molecular Weight: 33.08 g/mol
• IUPAC Name: sulfanide
• InChI: InChI=1S/H2S/h1H2/p-1
• InChI Key: RWSOTUBLDIXVET-UHFFFAOYSA-M
• SMILES: [SH-]
• Synonyms: Sulfide (hs1-)

Description

Hydrosulfide, also known as hydrogen sulfide, is a chemical compound with the formula H₂S. It is a colorless gas with a characteristic foul odor of rotten eggs. This compound is naturally occurring and can be found in volcanic gases, natural gas, and as a byproduct of the decomposition of organic matter. Hydrogen sulfide is highly toxic and flammable, making it a compound of significant interest in both scientific and industrial contexts .

Scientific Research Applications

Supramolecular Binding and Release

Hydrosulfide (HS-) has been studied for its ability to bind and release anions in water, leveraging the supramolecular properties of bambusurils. This has implications for controlled release applications in various scientific fields (Vazquez & Šindelář, 2018).

Bioinorganic, Cluster, Coordination, and Organometallic Chemistry

This compound complexes play diverse roles across multiple subdisciplines of inorganic chemistry, including their interaction with transition metal ions which forms unique compounds. This research expands our understanding of the chemistry of this compound and its biological implications (Pluth & Tonzetich, 2020).

Protective Effects in Medical Applications

This compound has been investigated for its protective effects against high-glucose-induced apoptosis in endothelial cells. Such studies illuminate the potential therapeutic uses of this compound in treating vascular complications in diabetic conditions (Guan et al., 2012).

This compound Oxidation in Biological Signaling

The oxidation of this compound at a molybdenum tetrasulfide complex has been explored, shedding light on the role of metals in the generation of reactive sulfur species (RSS), crucial for understanding protein persulfidation and H2S signaling in biology (Sherbow et al., 2020).

Renal Ischemia/Reperfusion Injury

Research shows that endogenous hydrogen sulfide generation limits renal injury caused by ischemia/reperfusion, suggesting potential therapeutic applications of this compound in kidney protection and recovery (Tripatara et al., 2008).

Oxidation-Sensitive Polymeric Nanoparticles

This compound has been incorporated into the design of oxidation-sensitive polymeric nanoparticles, particularly for drug encapsulation and delivery systems. This application demonstrates the versatility of this compound in pharmaceutical and biomedical research (Rehor et al., 2005).

Electrochemical Applications

Research into this compound encapsulation with nickel-based hydroxides for lithium-sulfur cells offers insights into enhancing the performance and lifespan of energy storage devices, showing the potential of this compound in electrochemistry (Jiang et al., 2015).

Preparation Methods

Synthetic Routes and Reaction Conditions: Hydrogen sulfide can be synthesized in the laboratory by treating ferrous sulfide with a strong acid, such as hydrochloric acid, in a Kipp generator. The reaction is as follows:

$$\text{FeS} + 2\text{HCl} \rightarrow \text{FeCl}_2 + \text{H}_2\text{S}$$FeS+2HCl→FeCl2​+H2​S

Another method involves the use of thioacetamide, which generates hydrogen sulfide upon hydrolysis:

$$\text{CH}_3\text{C(S)NH}_2 + \text{H}_2\text{O} \rightarrow \text{CH}_3\text{C(O)NH}_2 + \text{H}_2\text{S}$$CH3​C(S)NH2​+H2​O→CH3​C(O)NH2​+H2​S

Synthesis routes and methods

Procedure details

The formic acid is also neutralized by ammonia, to make ammonium formate as another wastewater constituent. The acidic gases carbon dioxide and hydrogen sulfide are also components of the syngas, but are not very water soluble. Most of the remaining ammonia in the gasification wastewater which is not neutralized by chloride or formate reacts as the ammonium ion with the anionic forms of the acid gases carbon dioxide and hydrogen sulfide to form bicarbonate or carbonate depending on the pH, and bisulfide.